Cas no 27839-75-4 (Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1))
27839-75-4 structure
Product Name:Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1)
CAS No:27839-75-4
MF:C5H11NaO3S4
MW:270.388807535172
CID:278556
PubChem ID:23681567
Update Time:2025-04-19
Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1)
- sodium,2-[1,3-bis(sulfanyl)propan-2-ylsulfanyl]ethanesulfonate
- DTXSID40182152
- Ethanesulfonic acid, 2-((2-mercapto-1-(mercaptomethyl)ethyl)thio)-, sodium salt
- 27839-75-4
- 2-((2-Mercapto-1-(mercaptomethyl)ethyl)thio)ethanesulfonic acid sodium salt
-
- Inchi: 1S/C5H12O3S4.Na/c6-12(7,8)2-1-11-5(3-9)4-10;/h5,9-10H,1-4H2,(H,6,7,8);/q;+1/p-1
- InChI Key: QHBFJBITMYKVKR-UHFFFAOYSA-M
- SMILES: S(CCS(=O)(=O)[O-])C(CS)CS.[Na+]
Computed Properties
- Exact Mass: 269.94903
- Monoisotopic Mass: 269.94887318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 196
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.9Ų
Experimental Properties
- PSA: 57.2
Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1) Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
27839-75-4 (Ethanesulfonic acid,2-[[2-mercapto-1-(mercaptomethyl)ethyl]thio]-, sodium salt (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk